Cas no 32321-45-2 (1,3-Propanediol,2-(bromomethyl)-2-ethyl-)

1,3-Propanediol,2-(bromomethyl)-2-ethyl- structure
32321-45-2 structure
Product Name:1,3-Propanediol,2-(bromomethyl)-2-ethyl-
CAS No:32321-45-2
MF:C6H13BrO2
MW:197.070221662521
CID:321944
PubChem ID:279499
Update Time:2025-04-19

1,3-Propanediol,2-(bromomethyl)-2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-(bromomethyl)-2-ethyl-
    • 2-(bromomethyl)-2-ethyl-1,3-propanediol
    • 2-Aethyl-2-brommethyl-propan-1,3-diol
    • 2-Ethyl-2-brommethyl-1,3-propandiol
    • 2-Ethyl-2-brommethyl-propan-1,3-diol
    • 2-ethyl-2-bromomethyl-1,3-propanediol
    • 2-ethyl-2-bromomethyl-propane-1,3-diol
    • AC1L5QD2
    • AC1Q27KF
    • AG-K-71140
    • AR-1C8650
    • CTK4G8513
    • NSC130098
    • 2-(bromomethyl)-2-ethylpropane-1,3-diol
    • NSC-130098
    • GDMBPPMGWKQBAE-UHFFFAOYSA-N
    • 32321-45-2
    • DTXSID30299405
    • SCHEMBL3679086
    • Inchi: 1S/C6H13BrO2/c1-2-6(3-7,4-8)5-9/h8-9H,2-5H2,1H3
    • InChI Key: GDMBPPMGWKQBAE-UHFFFAOYSA-N
    • SMILES: BrCC(CO)(CO)CC

Computed Properties

  • Exact Mass: 196.00989
  • Monoisotopic Mass: 196.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 71.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.45
  • Boiling Point: 300.2°Cat760mmHg
  • Flash Point: 135.4°C
  • Refractive Index: 1.509
  • PSA: 40.46
  • LogP: 0.76230
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